Cas no 73816-66-7 ( )

  structure
  structure
Product Name: 
CAS No:73816-66-7
MF:C14H26N2
MW:222.369643688202
CID:978489
PubChem ID:52577
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-(1,3,3a,4,7,7a-hexahydroisoindol-2-yl)-N,N-diethylethanamine
    • N,N-Diethyl-3a,4,7,7a-tetrahydro-2-isoindolineethanamine
    • 2-(2-Diaethylamino-aethyl)-(3ar,7ac)-1,3,3a,4,7,7a-hexahydro-isoindol
    • 2-(2-diethylamino-ethyl)-(3ar,7ac)-1,3,3a,4,7,7a-hexahydro-isoindole
    • 3a,4,7,7a-Tetrahydro-2-(diethylaminoethyl)isoindoline
    • AC1L1D78
    • amp
    • BRN 0006710
    • CTK9A3212
    • ISOINDOLINE, 3a,4,7,7a-TETRAHYDRO-2-(DIETHYLAMINOETHYL)-
    • NSC220119
    • WLN: T56 CN GUTJ C2N2&amp
    • WLN: T56 CN GUTJ C2N2&2
    • N,N-Diethyl-2-(1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)ethan-1-amine
    • 4-20-00-02162 (Beilstein Handbook Reference)
    • Isoindoline,4,7,7a-tetrahydro-2-(diethylaminoethyl)-
    • 3a,7,7a-Tetrahydro-2-(diethylaminoethyl)isoindoline
    • NSC-220119
    • 73816-66-7
    • 2H-Isoindole-2-ethanamine,N-diethyl-1,3,3a,4,7,7a-hexahydro-
    • NSC 220119
    • 2H-Isoindole-2-ethanamine, N,N-diethyl-1,3,3a,4,7,7a-hexahydro-
    • DTXSID90994868
    •  
    • Inchi: 1S/C14H26N2/c1-3-15(4-2)9-10-16-11-13-7-5-6-8-14(13)12-16/h5-6,13-14H,3-4,7-12H2,1-2H3
    • InChI Key: CIWMWEHUOHWVMX-UHFFFAOYSA-N
    • SMILES: N1(CCN(CC)CC)CC2CC=CCC2C1

Computed Properties

  • Exact Mass: 222.21000
  • Monoisotopic Mass: 222.209598838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48000
  • LogP: 2.16410
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